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Compound of Interest

Compound Name: Oct-2-en-4-ol
Cat. No.: B8769673
Get Quote
. J

CAS Number: 22287-00-9
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of (Z)-Oct-2-en-4-ol, an unsaturated
alcohol with potential applications in various fields of chemical research and development. Due
to the limited availability of data for the (Z2)-isomer, this guide also includes comparative
information for its geometric isomer, (E)-Oct-2-en-4-ol, to provide a broader context for
researchers.

Chemical and Physical Properties

(Z)-Oct-2-en-4-0l is a secondary allylic alcohol. Its chemical structure and basic properties are
summarized below.
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Property Value Source

Molecular Formula CsH160 PubChem[1]
Molecular Weight 128.21 g/mol PubChem[1]
IUPAC Name (22)-oct-2-en-4-ol PubChem[1]
CAS Number 22287-00-9 PubChem[1]
Synonyms (2)-oct-2-en-4-ol, cis-2-Octen- PubChem[1]

4-0l

Spectroscopic Data

Detailed spectroscopic data for (Z)-Oct-2-en-4-ol is scarce in publicly accessible literature.

However, a 3C NMR spectrum is available.

13C Nuclear Magnetic Resonance (NMR) Spectrum of (Z)-Oct-2-en-4-ol

A 13C NMR spectrum for (Z)-Oct-2-en-4-ol is available in the PubChem database, which can be

a valuable resource for structural confirmation.[1]

For comparative purposes, the *H and 3C NMR data for the (E)-isomer, (E)-Oct-2-en-4-ol, are

provided below, as reported in a synthetic protocol.[2]

(E)-Oct-2-en-4-ol

5.70-5.60 (M, 1H), 5.52-5.44 (m, 1H), 4.02 (g, J

1H-NMR = 6.7, 1H), 1.70 (dd, J = 6.4, 1.3, 3H), 1.63-1.41
(m, 3H), 1.39-1.23 (m, 4H), 0.90 (t, J = 7.1, 3H)
134.46, 126.68, 73.17, 37.03, 27.69, 22.66,
13C-NMR

17.68, 14.07

Synthesis Protocols

A specific, detailed experimental protocol for the synthesis of (Z)-Oct-2-en-4-ol is not readily

available in the reviewed literature. However, general methods for the synthesis of allylic
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alcohols are well-established.[3][4][5][6][7] These methods often involve the reduction of the
corresponding a,B-unsaturated ketone.

A detailed synthesis for the related (E)-isomer, (E)-Oct-2-en-4-ol, has been described and
involves the reduction of (E)-oct-2-en-4-one with lithium aluminum hydride.[2]

Experimental Protocol for the Synthesis of (E)-Oct-2-en-4-ol[2]

Reaction Setup: A dispersion of lithium aluminum hydride (LiAIH4, 1.8 g, 47.4 mmol) in
tetrahydrofuran (THF, 50 mL) is cooled in an ice bath under a nitrogen atmosphere.

» Addition of Ketone: A solution of (E)-Oct-2-en-4-one (10.0 g, 79.2 mmol) in THF (50 mL) is
added dropwise over 30 minutes, maintaining the reaction temperature below 5°C.

» Reaction Progression: The mixture is stirred at room temperature for 1 hour.

e Quenching: The reaction is cooled to 0°C, and water (1.8 g) is added slowly, keeping the
temperature below 7°C. Subsequently, a 10% aqueous solution of NaOH (1.8 g) and water
(5.4 g) are added.

o Workup: The ice bath is removed, and the mixture is stirred for 1 hour, during which a white
precipitate forms. Sodium sulfate (10.0 g) is added, and the mixture is filtered.

o Purification: The THF is removed under reduced pressure (40°C, 4 mbar, 2 h) to yield (E)-
oct-2-en-4-ol (9.59 g, 90% yield).

E)-Oct-2-en-4-one LIA1H4’ THF Reduction E)-Oct-2-en-4-ol
0°Ctort

Click to download full resolution via product page

1. H20
2. NaOH(aq)
3. NazS04

Caption: Synthetic scheme for (E)-Oct-2-en-4-ol.

Biological Activity
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There is a significant lack of specific data on the biological activity of (Z)-Oct-2-en-4-ol in the
scientific literature. However, the broader class of unsaturated alcohols is known to exhibit a
wide range of biological activities, including antimicrobial and cytotoxic effects.[8]

Research on other unsaturated alcohols has demonstrated various biological effects. For
instance, certain monoterpene alcohols have shown fungicidal activity. The biological activity of
alcohols can also influence the membrane fluidity of microorganisms such as yeasts and
bacteria.[9]

The following workflow outlines a general approach for screening the biological activity of a
compound like (Z)-Oct-2-en-4-ol.

(2)-Oct-2-en-4-ol

Antimicrobial Screening Cytotoxicity Assays

(.9., MIC assay) (e.g., MTT, LDH) Enzyme Inhibition Assays

In Vivo|Studies
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(Toxicity & Efficacy)
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Click to download full resolution via product page

Caption: General workflow for biological activity screening.

Conclusion
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(2)-Oct-2-en-4-ol is a compound for which detailed experimental data, particularly regarding its
synthesis and biological activity, is not widely available in the public domain. This technical
guide provides the known information and draws on data from its (E)-isomer and the broader
class of unsaturated alcohols to offer a valuable resource for researchers. Further investigation
Is warranted to fully characterize the properties and potential applications of (Z)-Oct-2-en-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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